Cas no 1339673-69-6 (Ethyl 5-amino-4-bromo-2-fluorobenzoate)

• Product Name: Ethyl 5-amino-4-bromo-2-fluorobenzoate
• CAS No: 1339673-69-6
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5765564
• PubChem ID: 63024177
• Update Time: 2025-08-01

Ethyl 5-amino-4-bromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl5-amino-4-bromo-2-fluorobenzoate
• CS-0348017
• 1339673-69-6
• ethyl 5-amino-4-bromo-2-fluorobenzoate
• AKOS012323292
• EN300-5025401
• Benzoic acid, 5-amino-4-bromo-2-fluoro-, ethyl ester
• Ethyl 5-amino-4-bromo-2-fluorobenzoate

• Inchi： 1S/C9H9BrFNO2/c1-2-14-9(13)5-3-8(12)6(10)4-7(5)11/h3-4H,2,12H2,1H3
• InChI Key： GXQPIUCNECUXBD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OCC)=CC=1N)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.573±0.06 g/cm3(Predicted)
• Boiling Point: 362.1±42.0 °C(Predicted)
• pka: 1.50±0.10(Predicted)

Additional information on Ethyl 5-amino-4-bromo-2-fluorobenzoate

Ethyl 5-amino-4-bromo-2-fluorobenzoate (CAS No. 1339673-69-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-4-bromo-2-fluorobenzoate (CAS No. 1339673-69-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential applications in drug development. This compound, characterized by its bromo and fluoro substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The molecular structure of Ethyl 5-amino-4-bromo-2-fluorobenzoate consists of a benzoate backbone with functional groups that enhance its reactivity and compatibility with diverse synthetic pathways. The presence of an amino group at the 5-position and a bromine atom at the 4-position allows for further functionalization, making it a valuable building block for medicinal chemists. Additionally, the fluorine atom at the 2-position contributes to metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents for neurological conditions such as Alzheimer's disease and Parkinson's disease. The< strong>Ethyl 5-amino-4-bromo-2-fluorobenzoate has emerged as a promising precursor in the synthesis of small-molecule inhibitors that target specific enzymatic pathways involved in these diseases. For instance, studies have demonstrated its utility in creating compounds that modulate acetylcholinesterase activity, a key enzyme implicated in cognitive decline.

Moreover, the< strong>Ethyl 5-amino-4-bromo-2-fluorobenzoate has shown potential in the development of anti-inflammatory agents. Research indicates that benzoate derivatives can interact with cyclooxygenase (COX) enzymes, which are central mediators of inflammation. By incorporating bromo and fluoro groups, researchers aim to enhance the selectivity and potency of these derivatives, thereby reducing side effects associated with non-selective COX inhibitors.

The pharmaceutical industry has also explored the use of< strong>Ethyl 5-amino-4-bromo-2-fluorobenzoate in the synthesis of antiviral and anticancer drugs. Its structural features make it an excellent candidate for designing molecules that disrupt viral replication or inhibit tumor growth. For example, recent studies have highlighted its role in developing protease inhibitors for HIV treatment, where the bromo and fluoro substituents improve binding affinity to viral proteases.

From a synthetic chemistry perspective, the< strong>Ethyl 5-amino-4-bromo-2-fluorobenzoate offers unique advantages due to its reactivity patterns. The amino group can undergo various transformations such as acylation, alkylation, or coupling reactions with peptides or other heterocycles. Similarly, the bromine atom is highly reactive toward cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups with precision.

The fluorine atom at the 2-position of< strong>Ethyl 5-amino-4-bromo-2-fluorobenzoate adds another layer of complexity and utility. Fluorine substitution is known to enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can influence electronic properties and binding interactions with biological targets, making them indispensable in drug design.

In conclusion, Ethyl 5-amino-4-bromo-2-fluorobenzoate (CAS No. 1339673-69-6) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing drugs targeting neurological disorders, inflammation, viruses, and cancer. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies is likely to expand further.